N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H21N3O4S/c1-22(2)20(19-9-5-7-15-6-3-4-8-18(15)19)14-21-28(26,27)17-12-10-16(11-13-17)23(24)25/h3-13,20-21H,14H2,1-2H3
• InChI Key: ZAAZVDVXCMAEAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-])C2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

Chemical Reactions Analysis

Information on the chemical reactions involving this compound is not available.

Physical And Chemical Properties Analysis

While the compound is listed in a database, the specific physical and chemical properties are not provided.

Scientific Research Applications

Solvatochromic Fluorescent Probes

Compounds similar to N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-nitrobenzenesulfonamide have been investigated for their solvatochromic fluorescent properties, especially in the context of monitoring photopolymerization processes. For instance, researchers have incorporated fluorescent probes into polymeric networks formed by photopolymerization of dimethacrylates, observing the probes' emission response to changes in their environment during polymerization. Such studies offer insights into the dynamic physical properties of the polymerizing environment (W. Jager et al., 1995).

Interaction with Biological Systems

The interaction of similar sulfonamide molecules with biological systems has been a subject of study, providing a basis for developing diagnostic and therapeutic agents. For example, fluorescent ligands structurally related to norepinephrine transporter substrates or inhibitors have been synthesized and evaluated for their pharmacological properties, potentially serving as imaging agents for neuroblastoma (D. Hadrich et al., 1999).

Micellar Kinetics and Surfactant Studies

Research has also focused on the SN2 substitution reactions of compounds like methyl naphthalene-2-sulfonate and methyl 4-nitrobenzenesulfonate in micellar solutions, revealing the influence of surfactant concentration and alcohol presence on reaction kinetics. These studies highlight the compounds' utility in understanding micellar behavior and surfactant interactions (María Mar Graciani et al., 2012).

Probing Molecular Interactions

On a molecular level, the structural and electronic properties of newly synthesized sulfonamide molecules have been investigated, including their interaction with proteins. Such research has implications for understanding drug-protein interactions and the development of novel pharmaceuticals (P. Murthy et al., 2018).

Applications in Analytical Chemistry

The use of sulfonamide compounds in analytical chemistry, particularly in the development of selective electrodes for surfactant detection, showcases their utility in environmental monitoring and chemical analysis. This application demonstrates the versatility of sulfonamide compounds in various scientific and industrial contexts (M. Kataoka and T. Kambara, 1974).